Cas no 1698161-95-3 (4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid)

• Product Name: 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid
• CAS No: 1698161-95-3
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• MDL: MFCD31559681
• CID: 5151927
• PubChem ID: 103664363
• Update Time: 2025-05-23

4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Fmoc-N-methyl-amino)tetrahydropyran-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]tetrahydro-
• 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid

• MDL： MFCD31559681
• Inchi： 1S/C22H23NO5/c1-23(22(20(24)25)10-12-27-13-11-22)21(26)28-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,25)
• InChI Key： PZUBEHIUKREFNJ-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N(C1(CCOCC1)C(=O)O)C

Additional information on 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid

Comprehensive Overview of 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid (CAS No. 1698161-95-3)

The compound 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid (CAS No. 1698161-95-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a tetrahydropyran ring and an Fmoc group, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of targeted therapies and peptide-based drugs.

In recent years, the demand for Fmoc-protected compounds like 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is pivotal for creating custom peptides used in cancer research, immunotherapy, and neuroscience. The compound’s CAS No. 1698161-95-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

One of the key advantages of this compound is its stability under SPPS conditions, which ensures high yields and minimal side reactions. The Fmoc group provides excellent protection for the amino functionality, while the tetrahydropyran moiety contributes to the compound’s conformational rigidity. These properties are critical for synthesizing peptides with enhanced bioavailability, a topic of great interest in drug formulation.

The growing focus on personalized medicine and biologics has further elevated the importance of 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid. Its applications extend to proteomics and enzyme inhibition studies, where it serves as a scaffold for designing selective inhibitors. Researchers also explore its potential in glycopeptide synthesis, addressing challenges in carbohydrate-based drug development.

From a synthetic chemistry perspective, the compound’s CAS No. 1698161-95-3 is often associated with green chemistry initiatives. Efforts to optimize its synthesis using eco-friendly solvents and catalytic methods align with the broader push for sustainable pharmaceutical production. This resonates with the increasing consumer and regulatory demand for environmentally responsible research practices.

In conclusion, 4-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]tetrahydropyran-4-carboxylic acid (CAS No. 1698161-95-3) is a versatile and indispensable tool in modern chemical biology and drug design. Its role in advancing peptide therapeutics and bioconjugation techniques underscores its significance in both academic and industrial settings. As the field evolves, this compound will likely remain at the forefront of innovative research and therapeutic breakthroughs.